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Compound of Interest

Compound Name: Tetraphenoxysilane

Cat. No.: B073000

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

Introduction

Tetraphenoxysilane, a tetra(aryloxy)silane, is emerging as a significant precursor in materials
science, offering unique advantages in the synthesis of silica-based materials. Its distinct
chemical structure, featuring a central silicon atom bonded to four phenoxy groups, imparts
properties that are particularly beneficial for applications requiring high thermal stability, high
refractive indices, and the incorporation of phenyl functionalities into a silica network. These
characteristics make it a valuable compound in the development of advanced materials for
optics, catalysis, and drug delivery systems. Unlike the more common tetraalkoxysilanes such
as tetraethoxysilane (TEOS), the phenyl groups in tetraphenoxysilane can influence the
hydrolysis and condensation kinetics during the sol-gel process, leading to materials with
tailored properties.

Physicochemical Properties of Tetraphenoxysilane

A clear understanding of the physical and chemical properties of tetraphenoxysilane is
essential for its effective use as a precursor. The following table summarizes key data for this
compound.
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Property Value

Molecular Formula C24H2004Si

Molecular Weight 400.5 g/mol

Appearance White powder or light pink chunky solid
Melting Point 47-50 °C

Boiling Point 417.5 °C at 760 mmHg

Density 1.185 g/cm3

Solubility Insoluble in water

Refractive Index 1.559

Applications in Materials Science

The unique properties of tetraphenoxysilane make it a suitable precursor for a variety of
advanced materials.

High Refractive Index Materials

The presence of four phenyl groups in the molecular structure of tetraphenoxysilane
contributes to a higher refractive index compared to materials derived from alkyl-based silane
precursors. This makes it an attractive candidate for the synthesis of high refractive index
optical coatings, lenses, and other photonic components. The incorporation of phenyl groups
into the silica network enhances its polarizability, which is directly related to the refractive index.

Phenyl-Functionalized Silica Materials

Tetraphenoxysilane serves as an excellent precursor for the direct synthesis of phenyl-
functionalized silica materials. The phenoxy groups can be either retained in the final material
or cleaved during the synthesis process, depending on the reaction conditions. These phenyl
groups can impart hydrophobicity, improve thermal stability, and provide sites for further
chemical modification. Phenyl-functionalized silicas find applications in chromatography, as
catalyst supports, and in the fabrication of specialized coatings.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b073000?utm_src=pdf-body
https://www.benchchem.com/product/b073000?utm_src=pdf-body
https://www.benchchem.com/product/b073000?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073000?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Sol-Gel Synthesis of Silica

Tetraphenoxysilane can be used in the sol-gel process to produce silica nanopatrticles, films,
and monoliths. The hydrolysis and condensation rates of tetraphenoxysilane differ from those
of traditional alkoxysilanes like TEOS, which can be leveraged to control the morphology and
properties of the final silica product. The bulky phenoxy groups can act as "pore templates”
during the gelation process, leading to materials with unique porous structures.

Experimental Protocols
Synthesis of Tetraphenoxysilane

A common method for the synthesis of tetraphenoxysilane involves the reaction of silicon
tetrachloride with phenol.[1]

Objective: To synthesize tetraphenoxysilane from silicon tetrachloride and phenol.

Materials:

Silicon tetrachloride (SiCla)

Phenol (CeHsOH)

Pyridine (as an HCI scavenger)

Anhydrous toluene (solvent)

Procedure:

In a three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel,
and a condenser, dissolve 4 equivalents of phenol in anhydrous toluene.

e Add 4 equivalents of pyridine to the solution to act as a base and trap the HCI byproduct.
e Cool the mixture in an ice bath.

e Slowly add 1 equivalent of silicon tetrachloride dropwise from the dropping funnel with
vigorous stirring.
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 After the addition is complete, allow the reaction mixture to warm to room temperature and
then reflux for 2 hours to ensure the reaction goes to completion.

e Cool the mixture and filter to remove the pyridinium hydrochloride salt.

e Wash the filtrate with water to remove any remaining salt and pyridine.

o Dry the organic layer over anhydrous sodium sulfate.

o Remove the toluene by rotary evaporation to yield the crude tetraphenoxysilane.
 Purify the product by vacuum distillation or recrystallization.

Diagram of Synthesis Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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